Cas no 2034274-96-7 (N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide)

• Product Name: N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide
• CAS No: 2034274-96-7
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5901876
• PubChem ID: 119100706
• Update Time: 2025-06-13

N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide
• 2034274-96-7
• N-{4-[3-(pyridin-4-yloxy)piperidine-1-carbonyl]phenyl}acetamide
• AKOS026701399
• N-[4-(3-pyridin-4-yloxypiperidine-1-carbonyl)phenyl]acetamide
• F6480-0616
• N-(4-(3-(pyridin-4-yloxy)piperidine-1-carbonyl)phenyl)acetamide

• Inchi： 1S/C19H21N3O3/c1-14(23)21-16-6-4-15(5-7-16)19(24)22-12-2-3-18(13-22)25-17-8-10-20-11-9-17/h4-11,18H,2-3,12-13H2,1H3,(H,21,23)
• InChI Key： HAXPRMSWZABGLR-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(C2C=CC(=CC=2)NC(C)=O)=O)CCC1

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.5Ų

Additional information on N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide

Comprehensive Overview of N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide (CAS No. 2034274-96-7)

N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide (CAS No. 2034274-96-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactivity and drug-like properties. The presence of both pyridine and acetamide moieties in its structure makes it a promising candidate for targeting various biological pathways, particularly in the context of kinase inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide due to its potential role in addressing unmet medical needs. Researchers are actively investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a drug candidate. The compound's molecular weight and lipophilicity are critical factors influencing its bioavailability, a topic frequently searched by professionals in drug development.

The synthesis of CAS No. 2034274-96-7 involves multi-step organic reactions, often starting with the functionalization of piperidine and subsequent coupling with pyridin-4-ol derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for high-purity compounds in preclinical studies, suppliers and researchers alike prioritize rigorous quality control measures for this molecule.

One of the most searched questions related to N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide revolves around its potential applications in cancer research. Preliminary studies suggest that the compound may exhibit anti-proliferative effects against certain cancer cell lines, though further validation is required. Additionally, its structure-activity relationship (SAR) is a hot topic among medicinal chemists aiming to optimize its efficacy and reduce off-target effects.

From an industrial perspective, CAS No. 2034274-96-7 is often discussed in the context of custom synthesis and scale-up challenges. Companies specializing in contract research organizations (CROs) frequently handle its production under Good Manufacturing Practices (GMP) to meet the demands of academic and pharmaceutical clients. The compound's patent status and intellectual property considerations are also critical for stakeholders navigating the competitive landscape of drug discovery.

In summary, N-{4-3-(pyridin-4-yloxy)piperidine-1-carbonylphenyl}acetamide represents a compelling area of study for researchers focused on small-molecule therapeutics. Its versatile chemistry and potential biological activities align with current trends in personalized medicine and targeted therapy, making it a subject of ongoing exploration. As the scientific community continues to unravel its mechanisms, this compound may pave the way for innovative treatments in the years to come.